Cas no 2171725-65-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-4-(propan-2-yl)piperazin-1-ylbutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-4-(propan-2-yl)piperazin-1-ylbutanoic acid
• CAS No: 2171725-65-6
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 6227629
• PubChem ID: 165535247
• Update Time: 2025-06-08

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-4-(propan-2-yl)piperazin-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-4-(propan-2-yl)piperazin-1-ylbutanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxo-4-[4-(propan-2-yl)piperazin-1-yl]butanoic acid
• 2171725-65-6
• EN300-1506738

• Inchi： 1S/C26H31N3O5/c1-17(2)28-11-13-29(14-12-28)25(32)23(15-24(30)31)27-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,27,33)(H,30,31)
• InChI Key： ICZUFKXCPBNCFL-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N1CCN(C(C)C)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-4-(propan-2-yl)piperazin-1-ylbutanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(propan-2-yl)piperazin-1-ylbutanoic acid (CAS No. 2171725-65-6)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(propan-2-yl)piperazin-1-ylbutanoic acid (CAS No. 2171725-65-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-amino acid derivative, is characterized by its unique structural features, which include a fluorenylmethyloxycarbonyl (Fmoc) protecting group, an amino group, and a piperazine ring. These structural elements endow the compound with a range of potential applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The piperazine ring, on the other hand, is known for its versatile pharmacological properties, including its ability to modulate various biological targets such as receptors and enzymes. The combination of these features makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(propan-2-yl)piperazin-1-ylbutanoic acid a valuable building block in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(propan-2-yl)piperazin-1-ylbutanoic acid exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication through the modulation of key viral enzymes.

In addition to its antiviral properties, this compound has also been explored for its potential as an anticancer agent. Studies have demonstrated that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(propan-2-yl)piperazin-1-ylbutanoic acid can selectively target cancer cells by disrupting specific signaling pathways involved in cell proliferation and survival. This selective targeting minimizes toxicity to healthy cells, making it a promising candidate for cancer therapy.

The structural diversity of 3-{[(9H-fluoren−9−yl)methoxy]carbonyl}amino−4−oxo−4−[1−(propan−2−yl)piperazin−1−yl]butanoic acid also allows for the synthesis of a wide range of analogs with varying biological activities. This flexibility is crucial in drug discovery, where small modifications can significantly impact the pharmacological profile of a compound. For example, substituting different functional groups on the piperazine ring can enhance solubility, stability, and bioavailability, thereby improving the therapeutic potential of the molecule.

In the context of clinical trials, 3-{[(9H-fluoren−9−yl)methoxy]carbonyl}amino−4−oxo−4−[1−(propan−2−yl)piperazin−1−yl]butanoic acid has shown promising results in preclinical studies. Early-stage trials have demonstrated favorable pharmacokinetic properties and low toxicity profiles, suggesting that this compound could be a viable candidate for further clinical development. Ongoing research aims to optimize its formulation and delivery methods to maximize therapeutic efficacy while minimizing side effects.

The synthesis of 3-{[(9H-fluoren−9−yl)methoxy]carbonyl}amino−4−oxo−4−[1−(propan−2−yl)piperazin−1−yl]butanoic acid involves several well-established chemical reactions, including amide bond formation and deprotection steps. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has facilitated the efficient production of this compound on both laboratory and industrial scales. These methods ensure high purity and yield, which are critical for pharmaceutical applications.

In conclusion, 3-{[(9H-fluoren−9−yl)methoxy]carbonyl}amino−4−oxo−4−[1−(propan−2−yl)piperazin−1−yl]butanoic acid (CAS No. 2171725-65-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.